NC(CC1C(NC(C1)(C)C)=O)(C)C
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Description
NC(CC1C(NC(C1)(C)C)=O)(C)C is a useful research compound. Its molecular formula is C10H20N2O and its molecular weight is 184.283. The purity is usually 95%.
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Scientific Research Applications
Nanocellulose in Sensing and Biosensing
Nanocellulose (NC) is emerging as a significant material in the field of sensing and biosensing due to its multifunctional nature and excellent properties such as renewability, biodegradability, and mechanical strength. Its application in (bio)sensing technologies is particularly promising, given its potential for clinical diagnostics, environmental monitoring, and bioimaging applications. This underscores the importance of exploring nanocellulose's capabilities further to unlock its full potential across various scientific disciplines (Golmohammadi et al., 2017).
Translational Science Innovation
The establishment of the National Center for Advancing Translational Sciences (NCATS) represents a significant effort to enhance the translation of basic biomedical research into effective clinical applications. This initiative aims to catalyze the generation of innovative methods and technologies to improve diagnostics and therapeutics across a wide range of diseases, highlighting the critical role of research and development in advancing public health (Collins, 2011).
Climate Modeling and Environmental Research
Research into the development of regional climate models, such as the National Center for Atmospheric Research (NCAR) Community Climate Model (CCM), is vital for understanding climate dynamics and informing environmental policy. These models provide insights into the impacts of climate change and are essential tools for predicting future climate scenarios, thereby aiding in the development of strategies for mitigation and adaptation (Dickinson et al., 1989).
Utilizing Research Evidence in Public Policy
The application of scientific data, such as that from the National Core Indicators (NCI), in public policy decision-making processes underscores the importance of research evidence in developing and implementing sound policies. This approach has been demonstrated in the context of intellectual and developmental disabilities, where NCI data were used to drive significant policy changes, emphasizing the need for continued research in this area (Moseley et al., 2013).
Properties
IUPAC Name |
3-(2-amino-2-methylpropyl)-5,5-dimethylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O/c1-9(2,11)5-7-6-10(3,4)12-8(7)13/h7H,5-6,11H2,1-4H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKXNWCZOAJUDSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C(=O)N1)CC(C)(C)N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.